Cas no 24160-36-9 (Trametenolic acid)
Trametenolic acid Chemical and Physical Properties
Names and Identifiers
-
- Lanosta-8,24-dien-21-oicacid, 3-hydroxy-, (3b)-
- (2R)-2-[(3S,5R,10S,13R,14R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
- Trametenolic acid
- (+)-trametenolic acid B
- 3beta-Hydroxylanosta-8,24-dien-21-oic acid
- Lanosta-8,24-dien-21-oic acid,3-hydroxy-,(3beta)
- Trametenolic acid B
- (R)-2-((3S,5R,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methylhept-5-enoic acid
- (2R)-2-[(3S,5R,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
- Q15634148
- Trametenolicacid
- 3.BETA.-HYDROXYLANOSTA-8,24-DIEN-21-OIC ACID
- CHEMBL387689
- AKOS040760737
- 5.ALPHA.-LANOSTA-8,24-DIEN-21-OIC ACID, 3.BETA.-HYDROXY-
- BDBM50486726
- LANOSTA-8,24-DIEN-21-OIC ACID, 3-HYDROXY-, (3.BETA.)-
- CHEBI:173148
- LANOSTA-8,24-DIEN-21-OIC ACID, 3.BETA.-HYDROXY-
- (2R)-2-[(2S,5S,7R,11R,14R,15R)-5-hydroxy-2,6,6,11,15-pentamethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-1(10)-en-14-yl]-6-methylhept-5-enoic acid
- 3.BETA.-HYDROXY-5.ALPHA.-LANOSTA-8,24-DIEN-21-OIC ACID
- (3.BETA.)-3-HYDROXYLANOSTA-8,24-DIEN-21-OIC ACID
- 3.BETA.-HYDROXYLANOSTA-8,24-DIEN-21-ACID
- 3-Hydroxy-(3beta)-Lanosta-8,24-dien-21-oic acid
- DTXSID50946989
- 24160-36-9
- 3?,?-Hydroxytirucallic acid
- alpha-Elemolic acid
- ?,?-Elemadienolic acid
- alpha-elemenadienolic acid
- 3α-hydroxytirucall-824-dien-21-oic
- Trematenolic acid
- ?,?-Elemic acid
- DA-58688
-
- Inchi: 1S/C30H48O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,20-21,24-25,31H,8,10-18H2,1-7H3,(H,32,33)/t20-,21-,24+,25+,28-,29-,30+/m1/s1
- InChI Key: NBSBUIQBEPROBM-GIICLEHTSA-N
- SMILES: O[C@H]1CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@H](C(=O)O)CC/C=C(\C)/C)CC[C@@]4(C)C=3CC[C@H]2C1(C)C
Computed Properties
- Exact Mass: 456.36000
- Monoisotopic Mass: 456.360345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 862
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 7.5
Experimental Properties
- Color/Form: Powder
- Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 259-261 ºC
- Boiling Point: 566.9°C at 760 mmHg
- Flash Point: 310.7°C
- Refractive Index: 1.546
- Solubility: Insuluble (8.2E-6 g/L) (25 ºC),
- PSA: 57.53000
- LogP: 7.54380
Trametenolic acid Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Trametenolic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN92366-5mg |
Trametenolic acid |
24160-36-9 | >=98% | 5mg |
$368 | 2022-10-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2280-1 mg |
Trametenolic acid |
24160-36-9 | 1mg |
¥2783.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18190-5mg |
(2R)-2-[(3S,5R,10S,13R,14R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid |
24160-36-9 | ,HPLC≥95% | 5mg |
¥3438.0 | 2023-09-06 | |
| MedChemExpress | HY-N4169-1mg |
Trametenolic acid |
24160-36-9 | 98.94% | 1mg |
¥1600 | 2024-07-19 | |
| TargetMol Chemicals | TN2280-5 mg |
Trametenolic acid |
24160-36-9 | 98% | 5mg |
¥ 4,560 | 2023-07-10 | |
| TargetMol Chemicals | TN2280-1 mL * 10 mM (in DMSO) |
Trametenolic acid |
24160-36-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4660 | 2023-09-15 | |
| MedChemExpress | HY-N4169-5mg |
Trametenolic acid |
24160-36-9 | 98.94% | 5mg |
¥4000 | 2024-07-19 | |
| MedChemExpress | HY-N4169-10mg |
Trametenolic acid |
24160-36-9 | 98.94% | 10mg |
¥6500 | 2024-07-19 | |
| TargetMol Chemicals | TN2280-5mg |
Trametenolic acid |
24160-36-9 | 5mg |
¥ 4560 | 2024-07-19 | ||
| ChemFaces | CFN92366-10mg |
Trametenolic acid |
24160-36-9 | >=98% | 10mg |
$318 | 2023-09-19 |
Trametenolic acid Suppliers
Trametenolic acid Related Literature
-
R. M. Gascoigne,J. J. H. Simes Q. Rev. Chem. Soc. 1955 9 328
-
2. Crystalline chemical components of Fomes senex and structure of senexdiolic acid and related compoundsAshok Kumar Batta,Srinivasa Rangaswami J. Chem. Soc. Perkin Trans. 1 1975 451
-
Pingya He,Yi Zhang,Ning Li Food Funct. 2021 12 1856
-
R. P. Vivek-Ananth,Ajaya Kumar Sahoo,Kavyaa Kumaravel,Karthikeyan Mohanraj,Areejit Samal RSC Adv. 2021 11 2596
-
Zhimin Wu,Xiaoxue Chen,Weiju Ni,Danshui Zhou,Shanshan Chai,Weile Ye,Zhengpu Zhang,Yuanqiang Guo,Liping Ren,Yu Zeng RSC Adv. 2021 11 11821
Additional information on Trametenolic acid
Exploring Trametenolic Acid (CAS No. 24160-36-9): A Natural Bioactive Compound with Multifaceted Potential
Trametenolic acid (CAS No. 24160-36-9) is a naturally occurring triterpenoid compound derived from medicinal mushrooms, particularly species of the Trametes genus. This bioactive molecule has garnered significant attention in recent years due to its diverse pharmacological properties and potential applications in health and wellness. As interest in natural therapeutics and fungal metabolites continues to grow, researchers are increasingly focusing on compounds like trametenolic acid for their unique biochemical characteristics.
The structural complexity of trametenolic acid contributes to its biological activity. Chemically classified as a lanostane-type triterpenoid, it shares structural similarities with other medicinally important triterpenes while maintaining distinct functional groups that influence its bioavailability and target specificity. Current studies suggest that CAS 24160-36-9 may interact with multiple cellular pathways, making it a subject of interest for various research areas including immunomodulation and cellular homeostasis.
Modern analytical techniques have significantly advanced our understanding of trametenolic acid extraction and purification methods. High-performance liquid chromatography (HPLC) and mass spectrometry have become essential tools for characterizing this compound, ensuring research-grade quality for scientific investigations. These technological advancements align with current trends in natural product standardization, addressing growing consumer demand for quality-controlled botanical ingredients in supplements and functional foods.
The potential health benefits associated with trametenolic acid have become a hot topic in nutritional science and preventive medicine discussions. While research is ongoing, preliminary studies suggest it may support various aspects of metabolic health and cellular function. These findings resonate with contemporary health-conscious consumers seeking science-backed natural compounds as part of holistic wellness approaches. However, it's crucial to note that most current evidence comes from in vitro or animal studies, and more clinical research is needed to fully understand its effects in humans.
From a commercial perspective, trametenolic acid suppliers are increasingly focusing on sustainable sourcing practices to meet the demands of environmentally conscious buyers. The compound's natural origin from fungal species makes it an attractive option for companies developing eco-friendly bioactive ingredients. This aligns with broader market trends toward green chemistry and sustainable supplementation, particularly among millennial and Gen Z consumers who prioritize both personal health and environmental impact.
In research settings, CAS 24160-36-9 is being studied for its potential synergistic effects with other mushroom-derived compounds. This approach reflects the growing interest in entourage effects within natural product pharmacology, where combinations of bioactive components may offer enhanced benefits compared to isolated compounds. Such investigations are particularly relevant given current consumer interest in whole-food formulations and complex botanical extracts.
Quality control remains paramount when working with trametenolic acid, as with any natural product. Reputable manufacturers now employ advanced analytical methods to ensure batch-to-batch consistency, addressing common concerns about natural product standardization. This focus on quality assurance meets the needs of both research institutions requiring precise specifications and consumers seeking reliable natural health products.
The future research directions for trametenolic acid appear promising, with investigations expanding into novel delivery systems to enhance its bioavailability and therapeutic potential. Nanotechnology applications and advanced formulation techniques may help overcome some of the challenges associated with natural product absorption, potentially opening new avenues for application. These developments are particularly timely given increasing consumer interest in next-generation nutraceuticals and bio-enhanced formulations.
As with any bioactive compound, safety considerations are essential when evaluating trametenolic acid. Current literature suggests a favorable safety profile at typical research concentrations, but comprehensive toxicological studies are still needed to establish appropriate usage guidelines. This cautious approach reflects the scientific community's commitment to evidence-based natural medicine, balancing enthusiasm for novel compounds with rigorous safety evaluation.
In conclusion, trametenolic acid (CAS No. 24160-36-9) represents an intriguing example of nature's chemical diversity with potential applications across multiple fields. From its fungal origins to its complex biochemical interactions, this compound exemplifies the growing intersection between traditional knowledge and modern science. As research continues to unravel its mechanisms and applications, trametenolic acid may well emerge as an important contributor to the expanding repertoire of bioactive natural compounds with health-promoting potential.
24160-36-9 (Trametenolic acid) Related Products
- 82509-40-8((3alpha,13alpha,14beta,17alpha,20S)-3-hydroxylanosta-7,24-dien-21-oic acid)
- 1258498-04-2((3alpha,22S,25R)-3,22-dihydroxylanost-8-en-26-oic acid)
- 10325-79-8(Androst-5-ene-17-carboxylicacid, 3-hydroxy-, (3b,17b)-)
- 7481-83-6(Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI))
- 1260-08-8(Lanost-8-en-21-oicacid, 3,15-dihydroxy-24-methylene-, (3b,15a)-)
- 1050570-26-7(toosendanic acid B)
- 1050570-27-8(toosendanic acid A)
- 86432-14-6((2S,4aR,4bR,7R,7aS,10R,10aS,11aS,11bR,13aR)-2-hydroxy-1,1,4a,10,11a,11b-hexamethyl-1,2,3,4,4a,4b,5,7,8,9,10,10a,11,11a,11b,12,13,13a-octadecahydro-7aH-7,10-methanocyclopenta[b]chrysene-7a-carboxylic acid)
- 6561-58-6(3b-Hydroxy-5-cholestenoic Acid)
- 142755-10-0((24S)-3beta-hydroxyergost-5-en-21-oic acid)